Cas no 81542-51-0 (3-Amino-4-iodo-1H-pyrazole)

3-Amino-4-iodo-1H-pyrazole structure
3-Amino-4-iodo-1H-pyrazole structure
Product Name:3-Amino-4-iodo-1H-pyrazole
CAS No:81542-51-0
MF:C3H4IN3
MW:208.988431930542
MDL:MFCD12022325
CID:1090607
PubChem ID:329764656
Update Time:2024-12-09

3-Amino-4-iodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-1H-pyrazol-3-amine
    • 3-AMINO-4-IODO-1H-PYRAZOLE
    • 4-Iodo-1H-pyrazol-3-ylamine
    • 4-Iodo-1H-pyrazol-5-amine
    • 4-Iodo-3-aminopyrazole
    • 4-Iodo-1H-pyrazol-3-amine (ACI)
    • 3-amino-4-iodo-pyrazole
    • 3-AMino-4-iodo-1H-pyrazole, 97%
    • SCHEMBL19120114
    • 81542-51-0
    • ALBB-022287
    • EN300-208702
    • CPVCVVMJPIOKMN-UHFFFAOYSA-N
    • CS-0343142
    • AKOS015997921
    • DTXSID00510997
    • 3-Amino-4-iodo-1H-pyrazole, 95%
    • STL415306
    • 1H-pyrazol-5-amine, 4-iodo-
    • AKOS015960270
    • AS-60664
    • MFCD12022325
    • SCHEMBL1248250
    • Z1269216483
    • DA-02628
    • 4-Chloro-6beta,17beta-dihydroxy-17alphalpha-methyl-1,4-androstadien-3-one-d3
    • 3-Amino-4-iodo-1H-pyrazole
    • MDL： MFCD12022325
    • Inchi： 1S/C3H4IN3/c4-2-1-6-7-3(2)5/h1H,(H3,5,6,7)
    • InChI Key： CPVCVVMJPIOKMN-UHFFFAOYSA-N
    • SMILES： IC1C(N)=NNC=1

Computed Properties

  • Exact Mass: 208.94500
  • Monoisotopic Mass: 208.94499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 67.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Melting Point: 143-149 °C
  • PSA: 55.43000
  • LogP: 0.52660

3-Amino-4-iodo-1H-pyrazole Security Information

3-Amino-4-iodo-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Amino-4-iodo-1H-pyrazole Pricemore >>

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3-Amino-4-iodo-1H-pyrazole Production Method

Production Method 1

1820-80-0 1820-80-0
81542-51-0 81542-51-0
Reaction Conditions
1.1 Reagents: Iodine ,  Hydrogen peroxide Solvents: Water ;  24 h, rt
1.2 Reagents: Sodium bisulfite Solvents: Water ;  rt
Reference
Green iodination of pyrazoles with iodine/hydrogen peroxide in water
Kim, Mary M.; et al, Tetrahedron Letters, 2008, 49(25), 4026-4028

Production Method 2

1820-80-0 1820-80-0
81542-51-0 81542-51-0
Reaction Conditions
1.1 Reagents: Iodine ,  Nitric acid Solvents: Water ;  5 min, 100 °C; 100 °C → rt
1.2 Reagents: Sodium bisulfite Solvents: Water ;  30 min, rt
Reference
Synthesis of 4-iodo pyrazole derivatives under microwave irradiation
Yang, Xiu-qin; et al, Huaxue Shiji, 2012, 34(9), 862-864

3-Amino-4-iodo-1H-pyrazole Raw materials

3-Amino-4-iodo-1H-pyrazole Preparation Products

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